4-(2-(4-Iodo-1H-pyrazol-1-yl)ethyl)morpholine

• IUPAC Name: 4-[2-(4-iodopyrazol-1-yl)ethyl]morpholine
• InChI: InChI=1S/C9H14IN3O/c10-9-7-11-13(8-9)2-1-12-3-5-14-6-4-12/h7-8H,1-6H2
• InChI Key: OFEXBLPGEKTFGY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C=C(C=N2)I
• Molecular Formula: C9H14IN3O
• Molecular Weight: 307.13 g/mol
• CAS No.: 879488-16-1

Description

“4-(2-(4-Iodo-1H-pyrazol-1-yl)ethyl)morpholine” is a chiral compound with a unique structure that has gained attention in various fields of research and industry. It is a valuable intermediate for the synthesis of biologically active compounds.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• One-Pot Synthesis Techniques : Morpholine derivatives, such as 4-(2-(4-Iodo-1H-pyrazol-1-yl)ethyl)morpholine, have been utilized in one-pot, multi-component synthesis methods. For instance, a one-pot, four-component reaction involving ethyl acetoacetate, hydrazine hydrate, aldehydes, and malononitrile with morpholine derivatives as catalysts has been reported. This approach affords dihydropyrano[2,3-c]pyrazoles in moderate to excellent yields, highlighting the catalyst's efficiency and environmental friendliness (Zhou, Li, & Su, 2016).
• Novel Compound Synthesis : Research has focused on synthesizing new derivatives for potential biological activities, such as anti-inflammatory and antiparasitic effects. For example, novel pyrazoline derivatives containing a morpholinophenyl moiety have shown diverse levels of anti-inflammatory activities (Khalil, 2011).

Biological and Pharmacological Applications

• Cancer Research : Synthesis of novel pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives and their evaluation against lung cancer cells have been conducted, demonstrating the potential therapeutic applications of morpholine derivatives in cancer treatment (Zheng et al., 2011).
• Antimicrobial and Antituberculosis Activities : Compounds with morpholine derivatives have been screened for their biological activity, showcasing significant anti-TB activity and antimicrobial properties, which suggest their usefulness in developing new therapeutic agents (S.V et al., 2019).

Mechanism of Action

Target of Action

It is known that pyrazole-containing compounds have a broad range of biological activities , suggesting that this compound may interact with multiple targets.

Mode of Action

Compounds containing a pyrazole moiety are known to interact with their targets in a variety of ways, leading to a range of biological effects .

Biochemical Pathways

Given the broad range of biological activities associated with pyrazole-containing compounds , it is likely that this compound affects multiple pathways.

Pharmacokinetics

It is known that the compound is highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

It is known that pyrazole-containing compounds can have a range of biological activities , suggesting that this compound may have multiple effects at the molecular and cellular level.

Action Environment

It is known that the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°c .